molecular formula C₂₉H₃₃D₆NaO₇S B1162057 Hydroxy Tipelukast-d6 Sodium Salt

Hydroxy Tipelukast-d6 Sodium Salt

Cat. No.: B1162057
M. Wt: 560.71
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Description

Hydroxy Tipelukast-d6 Sodium Salt (CAS: 1027597-04-1) is a deuterated analog of Hydroxy Tipelukast, a metabolite or structural derivative of the active pharmaceutical ingredient (API) Tipelukast (CAS: 125961-82-2). Its chemical structure is 4-(3-(3-((4-acetyl-3-hydroxy-2-propylphenyl)thio)propoxy)-6-(1-hydroxyethyl)-2-propylphenoxy)butanoic acid-D6 sodium salt, featuring six deuterium atoms replacing hydrogen at specific positions .

This compound is primarily used as a reference standard in analytical method development (AMD), method validation (AMV), and quality control (QC) during drug synthesis and formulation. It ensures traceability to pharmacopeial standards (e.g., USP, EP) and complies with regulatory guidelines for analytical applications .

Properties

Molecular Formula

C₂₉H₃₃D₆NaO₇S

Molecular Weight

560.71

Synonyms

Sodium 4-(3-(3-((4-acetyl-3-hydroxy-2-propylphenyl)thio)propoxy-d6)-6-(1-hydroxyethyl)-2-propylphenoxy)butanoate;  MN-002-d6 Sodium Salt

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data

Method Validation Studies

  • Hydroxy Tipelukast-d6 demonstrated 99.7–99.8% recovery rates in spiked formulations, validating its reliability for QC .
  • Montelukast-d6 showed <2% coefficient of variation in inter-day precision tests, underscoring its robustness as an internal standard .

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